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Compound of Interest

Compound Name: Formetanate-d6, Hydrochloride

CAS No.: 1185240-24-7

Cat. No.: B562844

Get Quote

An Application Note for the Quantitative Analysis of Formetanate Residues using a Stable

Isotope Dilution Assay with Formetanate-d6, HCl by LC-MS/MS

Introduction: The Rationale for Precision in
Formetanate Analysis
Formetanate hydrochloride is a potent N-methyl carbamate insecticide and acaricide used to

control mites and insects on a variety of agricultural commodities, including fruits and alfalfa.[1]

[2][3] As with many carbamates, its mode of action is the inhibition of acetylcholinesterase

(AChE), an enzyme critical to nerve function in both insects and mammals.[1][4][5] This mode

of action underscores the importance of monitoring its residues in food products to ensure

consumer safety and adherence to regulatory Maximum Residue Limits (MRLs).

The quantitative analysis of pesticide residues in complex food matrices presents significant

analytical challenges, primarily due to matrix effects—the suppression or enhancement of the

analyte signal by co-eluting matrix components. To overcome this, the gold standard is the use

of a stable isotope-labeled internal standard (SIL-IS) in a stable isotope dilution assay (SIDA).

The SIL-IS, in this case, Formetanate-d6, is chemically identical to the target analyte,
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Formetanate, ensuring it co-elutes chromatographically and experiences identical ionization

effects in the mass spectrometer source.[6] Its mass difference allows for independent

detection by the mass spectrometer. By adding a known concentration of Formetanate-d6 to

the sample at the beginning of the extraction process, any loss of analyte during sample

preparation or any matrix-induced signal variation is corrected for, leading to superior accuracy

and precision.[6]

This application note details a robust and validated method for the quantification of

Formetanate residues using Formetanate-d6, HCl as an internal standard, employing a

modified QuEChERS sample preparation protocol and analysis by Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents
Standards and Chemicals

Analytical Standard: Formetanate hydrochloride (≥98% purity), CAS: 23422-53-9.[7][8]

Internal Standard: Formetanate-d6, Hydrochloride (≥98% purity, 99% isotopic purity), CAS:

1185240-24-7.[9]

Solvents: LC-MS grade acetonitrile, methanol, and water.

Reagents: LC-MS grade formic acid, ammonium formate, anhydrous magnesium sulfate

(MgSO₄), sodium chloride (NaCl), sodium citrate, and disodium citrate sesquihydrate.

QuEChERS d-SPE: Dispersive solid-phase extraction (d-SPE) tubes containing primary

secondary amine (PSA) sorbent and anhydrous MgSO₄. For matrices with high pigment

content (e.g., spinach), graphitized carbon black (GCB) may be included.

Equipment
High-performance liquid chromatography (HPLC) or Ultra-high performance liquid

chromatography (UHPLC) system.

Tandem mass spectrometer (triple quadrupole) with an electrospray ionization (ESI) source.

High-speed centrifuge capable of >4000 x g.
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Homogenizer (e.g., Polytron, blender).

Analytical balance (4 decimal places).

Calibrated pipettes and volumetric flasks.

Vortex mixer.

Syringe filters (0.22 µm, PTFE or other suitable material).

Standard Preparation
Causality Statement:Accurate standard preparation is the foundation of quantitative analysis.

Stock solutions are prepared in a non-volatile solvent where the analyte is stable, like

methanol, to prevent concentration changes. Working standards are diluted in the mobile

phase starting composition to ensure peak shape integrity during chromatography.

Primary Stock Solutions (1000 µg/mL):

Accurately weigh approximately 10 mg of Formetanate HCl and Formetanate-d6, HCl into

separate 10 mL volumetric flasks.

Dissolve and bring to volume with methanol. Sonicate briefly if necessary. These stocks

are stable for at least 6 months when stored at -20°C.

Intermediate Stock Solutions (10 µg/mL):

Pipette 100 µL of each 1000 µg/mL primary stock solution into separate 10 mL volumetric

flasks.

Dilute to volume with methanol.

Internal Standard (IS) Working Solution (100 ng/mL):

Pipette 100 µL of the 10 µg/mL Formetanate-d6 intermediate stock into a 10 mL volumetric

flask.
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Dilute to volume with 90:10 water:acetonitrile. This solution is used to spike all samples,

blanks, and calibration standards.

Calibration Curve Standards (0.1 - 50 ng/mL):

Prepare a series of calibration standards by serial dilution of the 10 µg/mL Formetanate

intermediate stock solution into a suitable solvent (e.g., 90:10 water:acetonitrile).

Spike each calibration standard with the IS Working Solution to achieve a final constant

concentration of 10 ng/mL of Formetanate-d6.

Sample Preparation: QuEChERS Protocol
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach that combines extraction and cleanup into a simple, two-step process, making it ideal

for multi-residue analysis in complex matrices like fruits and vegetables.[10][11][12] The use of

acetonitrile ensures efficient extraction of moderately polar pesticides like Formetanate while

minimizing the co-extraction of non-polar interferences like lipids.[13] The subsequent salting-

out step with MgSO₄ and other salts removes water from the acetonitrile phase, inducing phase

separation and driving the analytes into the organic layer.[11]

Extraction Workflow
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Step 1: Extraction

Homogenize 10-15 g of sample

Transfer 10 g homogenized sample
to 50 mL centrifuge tube

Add 100 µL of IS Working Solution
(Formetanate-d6, 100 ng/mL)

Add 10 mL Acetonitrile

Add QuEChERS Extraction Salts
(e.g., MgSO₄, NaCl, NaCitrate)

Vortex vigorously for 1 min

Centrifuge at >4000 x g for 5 min

Click to download full resolution via product page

Caption: QuEChERS Extraction Workflow Diagram.

Dispersive SPE (d-SPE) Cleanup
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The d-SPE step is critical for removing matrix components that can interfere with LC-MS/MS

analysis.[10]

Primary Secondary Amine (PSA): This sorbent removes organic acids, sugars, and some

lipids.

Magnesium Sulfate (MgSO₄): Removes any remaining water from the acetonitrile extract.

Graphitized Carbon Black (GCB): Used for highly pigmented samples to remove chlorophyll

and carotenoids. Caution: GCB can retain planar molecules, so its use should be validated

for potential loss of Formetanate.

Step 2: Dispersive SPE Cleanup

Transfer 1 mL of the supernatant
(acetonitrile layer) to d-SPE tube

d-SPE tube contains:
150 mg MgSO₄

50 mg PSA
Vortex vigorously for 30 sec

Centrifuge at >4000 x g for 5 min

Transfer supernatant to autosampler vial

Evaporate to dryness and reconstitute
in mobile phase A, or dilute directly

Click to download full resolution via product page
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Caption: Dispersive SPE Cleanup Workflow.

LC-MS/MS Instrumentation and Conditions
Causality Statement:Chromatographic separation is essential to resolve Formetanate from

matrix interferences before detection. Reversed-phase chromatography is selected due to the

polarity of Formetanate. A gradient elution is used to ensure sharp peak shapes and efficient

elution. For detection, electrospray ionization in positive mode (ESI+) is chosen because the

Formetanate structure contains basic nitrogen atoms that are readily protonated. Multiple

Reaction Monitoring (MRM) is used for its superior selectivity and sensitivity, monitoring

specific precursor-to-product ion transitions.
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Parameter Condition

LC System UHPLC System

Column
C18 Reversed-Phase Column (e.g., 100 x 2.1

mm, 1.8 µm particle size)

Mobile Phase A
Water with 0.1% Formic Acid and 5 mM

Ammonium Formate

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

Start at 10% B, hold for 0.5 min; linear ramp to

95% B over 5 min; hold for 2 min; return to 10%

B and equilibrate for 2.5 min.

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization, Positive (ESI+)

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temp. 400 °C

Desolvation Gas Flow 800 L/hr

MRM Transitions
The selection of MRM transitions is based on the fragmentation of the protonated parent

molecule ([M+H]⁺). At least two transitions are monitored per analyte for confident identification

and quantification, as recommended by regulatory guidelines like SANTE/11312/2021.[14][15]
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Compound
Precursor
Ion (m/z)

Product Ion
(m/z) -
Quantifier

Product Ion
(m/z) -
Qualifier

Collision
Energy (eV)
- Quant

Collision
Energy (eV)
- Qual

Formetanate 222.1 72.1 165.1 15 10

Formetanate-

d6
228.1 78.1 171.1 15 10

Method Validation
The analytical method must be validated to demonstrate its fitness for purpose. Validation

experiments should be performed in accordance with internationally recognized guidelines,

such as those from the EPA or the European Commission (SANTE).[14][16][17]

Validation Parameters
Linearity: A calibration curve (0.1 - 50 ng/mL) should be prepared in solvent and in a matrix

extract to assess linearity and matrix effects. A correlation coefficient (r²) > 0.99 is expected.

Accuracy (Recovery): Determined by spiking blank matrix samples at low, medium, and high

concentration levels (n=5 for each level). Mean recoveries should be within 70-120%.[18][19]

Precision (Repeatability): Expressed as the relative standard deviation (RSD) of replicate

recovery measurements. RSD should be ≤ 20%.

Limit of Quantification (LOQ): The lowest concentration at which the method is validated with

acceptable accuracy and precision. For Formetanate, an LOQ of ≤ 0.01 mg/kg (10 ng/g) is

typically achievable and required by many regulatory bodies.[19][20]

Limit of Detection (LOD): The lowest concentration of analyte that can be reliably detected.

Typically estimated as a signal-to-noise ratio of ≥ 3.

Specificity: Assessed by analyzing at least five different blank matrix samples to ensure no

interferences are observed at the retention time of the analytes.
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Representative Validation Data (Example in Apple
Matrix)

Parameter Result

Linearity (r²) > 0.995 (Matrix-matched curve)

LOQ 0.01 mg/kg

LOD 0.003 mg/kg

Accuracy & Precision

Spike Level Mean Recovery % (n=5)

0.01 mg/kg (LOQ) 95%

0.10 mg/kg 102%

0.50 mg/kg 99%

Data Analysis and Calculation
The concentration of Formetanate in a sample is calculated using the internal standard

calibration. The ratio of the peak area of the Formetanate quantifier ion to the peak area of the

Formetanate-d6 quantifier ion is plotted against the concentration of the Formetanate

calibration standards.

The concentration of Formetanate in the original sample (in mg/kg) is calculated using the

following formula:

Concentration (mg/kg) = (C_calc × V_final) / W_sample

Where:

C_calc = Concentration calculated from the calibration curve (ng/mL)

V_final = Final volume of the sample extract (mL)

W_sample = Weight of the initial sample (g)
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Conclusion
This application note presents a highly selective, sensitive, and robust LC-MS/MS method for

the quantitative analysis of Formetanate residues in complex food matrices. The

implementation of a stable isotope-labeled internal standard (Formetanate-d6) coupled with a

streamlined QuEChERS sample preparation protocol effectively mitigates matrix effects and

ensures high data quality. The method demonstrates excellent performance characteristics that

meet the stringent requirements of regulatory guidelines for pesticide residue analysis, making

it an invaluable tool for food safety monitoring and risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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